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Introduction

OptoDATrG is a synthetic, photoswitchable diacylglycerol (DAG) analog that provides
researchers with unprecedented spatiotemporal control over DAG-sensitive signaling
pathways.[1][2] This molecule incorporates azobenzene moieties into its fatty acid chains,
allowing for rapid and reversible isomerization between a biologically active cis conformation
and an inactive trans conformation upon exposure to specific wavelengths of light.[3][4] This
optical control makes OptoDArG a powerful tool for the precise investigation of cellular
processes regulated by DAG, particularly the activation of Transient Receptor Potential
Canonical (TRPC) channels.[1] This technical guide details the key features, properties, and
experimental applications of OptoDArG.

Core Features and Mechanism of Action

OptoDArG's functionality is rooted in the photoisomerization of its azobenzene groups. In its
thermally stable trans state, the molecule is inactive. Upon irradiation with ultraviolet (UV) light
(typically ~365 nm), it converts to the cis isomer, which mimics the structure of endogenous
DAG and activates DAG-sensitive proteins. Subsequent exposure to blue light (~430-460 nm)
rapidly reverts the molecule to its inactive trans form, effectively terminating the signal. This
rapid on/off switching capability allows for precise temporal control of signaling pathways.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b609761?utm_src=pdf-interest
https://www.benchchem.com/product/b609761?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5903546/
https://www.researchgate.net/publication/323856299_An_optically_controlled_probe_identifies_lipid-gating_fenestrations_within_the_TRPC3_channel
https://pmc.ncbi.nlm.nih.gov/articles/PMC9221121/
https://pubmed.ncbi.nlm.nih.gov/35740924/
https://www.benchchem.com/product/b609761?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5903546/
https://www.benchchem.com/product/b609761?utm_src=pdf-body
https://www.benchchem.com/product/b609761?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Key Properties:

e Photoswitchable Activity: Activation by UV light and deactivation by blue light enables

repeatable and temporally precise control of cellular signaling.

» High Efficiency: OptoDArG has been shown to be a highly efficient activator of TRPC3

channels, inducing robust currents upon photoactivation.

e TRPC Channel Modulation: It is extensively used to study the lipid-gating mechanisms of
TRPC3, TRPC6, and TRPC7 channels.

o PKC Translocation: Photoactivation of OptoDArG can induce the translocation of Protein

Kinase C alpha (PKCa) from the cytosol to the plasma membrane, a key event in DAG

signaling.

Quantitative Data Summary

The following tables summarize the key quantitative parameters associated with the use of

OptoDATrG in cellular assays, primarily focusing on its effects on TRPC channels.

Parameter Value Cell Type Channel Reference(s)
Concentration 20 pM HEK293 TRPC3
30 uM HEK293T hTRPC6
Activation HEK293,

365 nm (UV) TRPC3, hTRPC6
Wavelength HEK293T
Deactivation 430 nm /450 nm  HEK293,

TRPC3, hTRPC6

Wavelength (Blue) HEK293T
Holding Potential  -40 mV HEK293 TRPC3
-60 mV HEK293T hTRPC6
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Activation
Channel Mutant o
Characteristic

Observation Reference(s)

Sigmoidal activation
TRPC3-WT o
kinetics

Maximum activation
reached after ~30
seconds of repetitive

stimulation.

Significantly reduced
TRPC3-G652A activation delay

compared to WT

Indicates decreased
cooperativity in
channel gating.
Altered discrimination
between different

DAG molecules.

Signaling Pathway and Experimental Workflow
OptoDArG-Mediated TRPC Channel Activation

The primary application of OptoDArG is the optical control of DAG-sensitive ion channels like

TRPC3. The signaling pathway is direct: upon photoisomerization to its cis form, OptoDArG

binds to the TRPC3 channel, inducing a conformational change that opens the channel pore

and allows cation influx.
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Preparation
1. Culture HEK293 cells
expressing target channel
2. Incubate cells with
OptoDArG (e.g., 20-30 pM)
Experiment
3. Establish whole-cell
patch-clamp configuration

l

4. Record baseline current]

in the dark (trans-OptoDArG)

l

5. Apply UV light (365 nm]

to activate OptoDArG (cis)

G. Record channel currena

7. Apply blue light (430 nm)
to deactivate OptoDArG (trans)

8. Record return to
baseline current

Data Avnalysis

9. Analyze current density,
activation/deactivation kinetics

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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